Pharmacological Profile of 4-methyl-2,5-dimethoxy-N-methylamphetamine: A Technical Guide
Pharmacological Profile of 4-methyl-2,5-dimethoxy-N-methylamphetamine: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals
Abstract
This technical guide provides a comprehensive overview of the pharmacological profile of 4-methyl-2,5-dimethoxy-N-methylamphetamine, a substituted phenethylamine (B48288) and a homolog of 2,5-dimethoxy-4-methylamphetamine (DOM). Also known as Beatrice or N-methyl-DOM, this compound exhibits affinity for serotonin (B10506) receptors and displays psychoactive properties. Due to the limited availability of extensive quantitative data for 4-methyl-2,5-dimethoxy-N-methylamphetamine, this document leverages the well-characterized pharmacological profile of its parent compound, DOM, as a primary point of comparison to elucidate its structure-activity relationships and potential mechanisms of action. This guide summarizes receptor binding affinities, functional activities, and in vivo effects, and provides detailed experimental protocols for key assays relevant to its pharmacological characterization.
Introduction
4-methyl-2,5-dimethoxy-N-methylamphetamine is a psychoactive compound belonging to the phenethylamine and amphetamine chemical classes. It is the N-methylated derivative of the more extensively studied psychedelic, 2,5-dimethoxy-4-methylamphetamine (DOM). First synthesized and described by Alexander Shulgin in his book PiHKAL (Phenethylamines I Have Known and Loved), it is categorized as one of the "ten classic ladies," a series of methylated DOM derivatives.[1] In preclinical studies, 4-methyl-2,5-dimethoxy-N-methylamphetamine has been shown to substitute for DOM in rodent drug discrimination tests, albeit with a lower potency, suggesting a similar but less potent psychoactive profile.[2]
This document aims to provide a detailed technical overview of the pharmacological properties of 4-methyl-2,5-dimethoxy-N-methylamphetamine, with a comparative analysis to DOM to provide a clearer understanding of its potential biological activity.
Receptor Binding Profile
The primary molecular targets of 4-methyl-2,5-dimethoxy-N-methylamphetamine are serotonin (5-HT) receptors. Limited direct binding data is available for this specific compound; however, existing information indicates a notable affinity for the 5-HT2 receptor family.
Table 1: Receptor Binding Affinities (Ki, nM) of 4-methyl-2,5-dimethoxy-N-methylamphetamine and Comparative Compounds
| Compound | 5-HT1A | 5-HT2A | 5-HT2C |
| 4-methyl-2,5-dimethoxy-N-methylamphetamine | 3,870[2] | 415[2] | No Data |
| DOM (for comparison) | >10,000[3] | 40[3] | 21.9[3] |
Note: Ki values represent the concentration of the ligand that binds to 50% of the receptors in a competition binding assay. A lower Ki value indicates a higher binding affinity.
The available data suggests that N-methylation of DOM reduces the binding affinity for the 5-HT2A receptor by approximately four-fold.[2]
Functional Activity
Table 2: Functional Activity of DOM at Serotonin 5-HT2A Receptors
| Compound | Assay Type | EC50 (nM) | Emax (% of 5-HT) |
| DOM | IP-1 Accumulation | 40[3] | 85.9 - 95.1[3] |
Note: EC50 represents the concentration of a drug that gives half-maximal response. Emax is the maximum response that can be produced by the drug.
Given that 4-methyl-2,5-dimethoxy-N-methylamphetamine substitutes for DOM in drug discrimination studies, it is highly likely to also act as a 5-HT2A receptor agonist, though with potentially lower potency and/or efficacy.
In Vivo Pharmacology
In vivo studies provide insights into the behavioral and physiological effects of a compound in a whole organism. For 4-methyl-2,5-dimethoxy-N-methylamphetamine, the primary in vivo data comes from drug discrimination studies in rodents. In these studies, animals are trained to recognize the subjective effects of a specific drug. Results indicate that rodents trained to discriminate DOM from a vehicle control will also recognize 4-methyl-2,5-dimethoxy-N-methylamphetamine as DOM-like, although a higher dose of the N-methylated compound is required to produce the same effect.[2]
For comparative purposes, the in vivo effects of DOM in rodents include:
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Head-twitch response (HTR): A rapid, involuntary head movement that is a behavioral proxy for 5-HT2A receptor activation and psychedelic potential in humans.[4]
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Locomotor activity: DOM has been shown to induce biphasic effects on locomotion in rats, with lower doses increasing activity and higher doses initially decreasing it.[4]
Experimental Protocols
This section provides detailed methodologies for key experiments relevant to the pharmacological characterization of 4-methyl-2,5-dimethoxy-N-methylamphetamine and related compounds.
Radioligand Binding Assay for 5-HT2A Receptor
This protocol describes a competitive binding assay using [3H]ketanserin to determine the binding affinity (Ki) of a test compound for the human 5-HT2A receptor.
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Receptor Source: Cell membranes from a stable cell line (e.g., HEK293) expressing the recombinant human 5-HT2A receptor.
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Radioligand: [3H]ketanserin (specific activity: >60 Ci/mmol).
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Assay Buffer: 50 mM Tris-HCl, pH 7.4.
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Incubation: Incubate membrane homogenates with a fixed concentration of [3H]ketanserin and varying concentrations of the test compound for 60 minutes at 37°C.
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Termination: Terminate the reaction by rapid filtration through glass fiber filters (e.g., Whatman GF/B) pre-soaked in 0.3% polyethyleneimine.
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Washing: Wash filters three times with ice-cold assay buffer.
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Detection: Measure the radioactivity retained on the filters using a scintillation counter.
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Data Analysis: Determine the IC50 value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand) by non-linear regression analysis of the competition curve. Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + ([L]/Kd)), where [L] is the concentration of the radioligand and Kd is its dissociation constant.
Calcium Flux Functional Assay for 5-HT2A Receptor
This protocol outlines a method to assess the functional activity of a compound at the Gq-coupled 5-HT2A receptor by measuring changes in intracellular calcium concentration.
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Cell Line: HEK293 cells stably expressing the human 5-HT2A receptor.
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Dye Loading: Load cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) in a suitable buffer (e.g., HBSS with 20 mM HEPES) for 30-60 minutes at 37°C.
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Compound Addition: Add varying concentrations of the test compound to the cells and incubate for a predetermined time.
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Measurement: Measure the fluorescence intensity before and after the addition of the compound using a fluorescence plate reader (e.g., FLIPR or FlexStation) with appropriate excitation and emission wavelengths (e.g., ~490 nm excitation and ~525 nm emission for Fluo-4).
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Data Analysis: The increase in fluorescence intensity corresponds to an increase in intracellular calcium. Plot the change in fluorescence against the logarithm of the test compound concentration. Use a non-linear regression analysis to determine the EC50 and Emax values.
Drug Discrimination in Rodents
This protocol describes a two-lever drug discrimination procedure in rats to assess the subjective effects of a test compound.
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Subjects: Male rats maintained at 85-90% of their free-feeding body weight.
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Apparatus: Standard two-lever operant conditioning chambers equipped with a food pellet dispenser.
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Training: Train rats to press one lever ("drug lever") after an injection of the training drug (e.g., DOM, 1.0 mg/kg, i.p.) and another lever ("vehicle lever") after an injection of saline. Correct lever presses are reinforced with food pellets on a fixed-ratio schedule.
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Testing: Once stable discrimination is achieved (e.g., >80% of responses on the correct lever before the first reinforcer), test sessions are conducted. Administer various doses of the test compound and allow the rat to respond on either lever. The percentage of responses on the drug-correct lever is recorded.
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Data Analysis: A compound is considered to fully substitute for the training drug if it produces >80% of responses on the drug-correct lever.
Signaling Pathways and Workflows
The primary signaling pathway for 5-HT2A receptor agonists like DOM involves the activation of the Gq/11 protein, leading to downstream cellular responses.
Caption: Canonical 5-HT2A receptor Gq signaling pathway.
Caption: Experimental workflow for a competitive radioligand binding assay.
Caption: General workflow for a calcium flux functional assay.
Conclusion
4-methyl-2,5-dimethoxy-N-methylamphetamine is a psychoactive phenethylamine with a pharmacological profile centered on the serotonin 5-HT2A receptor. The available data, primarily from receptor binding and in vivo drug discrimination studies, indicates that it shares a mechanism of action with its parent compound, DOM, but with a lower potency. The N-methylation of DOM appears to decrease its affinity for the 5-HT2A receptor, a finding consistent with structure-activity relationships observed in other phenethylamines.
Further research is warranted to fully characterize the pharmacological profile of 4-methyl-2,5-dimethoxy-N-methylamphetamine. Specifically, comprehensive receptor screening, detailed functional assays to determine its efficacy and potency at various 5-HT receptor subtypes, and more extensive in vivo studies are needed to fully understand its psychoactive effects and potential therapeutic or toxicological implications. The experimental protocols and comparative data provided in this guide offer a framework for such future investigations.
References
- 1. pubs.acs.org [pubs.acs.org]
- 2. Beatrice (drug) - Wikipedia [en.wikipedia.org]
- 3. Neurochemical pharmacology of psychoactive substituted N-benzylphenethylamines: high potency agonists at 5-HT2A receptors - PMC [pmc.ncbi.nlm.nih.gov]
- 4. Behavioral effects of 2,5-dimethoxy-4-methylamphetamine (DOM) in rats and mice - PubMed [pubmed.ncbi.nlm.nih.gov]
